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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

Cat. No.: B12641342

Technical Support Center: 2-Chloro-5-
methylhexane

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Chloro-5-methylhexane.

Frequently Asked Questions (FAQSs)
Q1: What is 2-Chloro-5-methylhexane and what are its primary hazards?

Al: 2-Chloro-5-methylhexane (CAS No. 58766-17-9) is a chlorinated hydrocarbon.[1][2]
Based on data for similar chlorinated alkanes, it is considered to be a flammable liquid and
vapor that can cause skin, eye, and respiratory irritation.[3]

Q2: What are the key physical and chemical properties of 2-Chloro-5-methylhexane?
A2: Key properties are summarized in the table below.

Q3: What personal protective equipment (PPE) should | wear when handling 2-Chloro-5-
methylhexane?

A3: Wear appropriate protective gloves, clothing, and safety goggles or a face shield.[4] Work
in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.
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Q4: How should | store 2-Chloro-5-methylhexane?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.[4]

Q5: What should | do in case of accidental exposure to 2-Chloro-5-methylhexane?

A5: In case of skin contact, immediately wash the affected area with plenty of water.[4] For eye
contact, rinse cautiously with water for several minutes. If inhaled, move to fresh air. In all
cases of significant exposure or if symptoms persist, seek medical attention.[4]

Q6: How do | dispose of 2-Chloro-5-methylhexane waste?

A6: 2-Chloro-5-methylhexane waste is considered hazardous. It should be disposed of
through a licensed waste disposal company in accordance with local, state, and federal
regulations.[3] Do not empty into drains.[4]

Troubleshooting Guides
Handling and Experiment-Related Issues
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Issue

Possible Cause

Troubleshooting Steps

Irritation to skin or eyes during
handling.

Inadequate personal protective

equipment (PPE).

1. Immediately move to an
emergency eyewash station or
shower. 2. Flush the affected
area with copious amounts of
water for at least 15 minutes.
3. Remove any contaminated
clothing. 4. Seek medical
attention if irritation persists. 5.
Review and upgrade PPE to
include chemical-resistant
gloves and splash goggles or a
face shield.

Strong chemical odor in the

laboratory.

Improper ventilation or a

possible spill.

1. Ensure all work is being
conducted in a properly
functioning chemical fume
hood. 2. Check for any spills or
leaks from containers. 3. If a
spill is found, follow the
appropriate spill cleanup
procedure. 4. If no spill is
evident, and the fume hood is
operational, there may be a
leak in your experimental
apparatus. Carefully inspect all

connections and seals.

Inconsistent experimental
results.

Contamination or degradation

of 2-Chloro-5-methylhexane.

1. Ensure the storage
container is properly sealed
and stored. 2. Consider the
age and storage conditions of
the chemical. 3. If in doubt,
obtain a fresh supply of the

reagent.

Spill and Disposal Troubleshooting
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Issue

Possible Cause

Troubleshooting Steps

A small spill of 2-Chloro-5-
methylhexane on the

benchtop.

Accidental mishandling.

1. Alert others in the immediate
area. 2. Remove all sources of
ignition. 3. Wear appropriate
PPE, including gloves and eye
protection. 4. Cover the spill
with an inert absorbent
material (e.g., vermiculite,
sand). 5. Collect the absorbed
material into a designated,
labeled hazardous waste
container. 6. Clean the spill

area with soap and water.

Uncertainty about the correct

disposal container.

Lack of familiarity with waste

streams.

1. Do not mix 2-Chloro-5-
methylhexane waste with other
chemical waste streams unless
explicitly permitted by your
institution's hazardous waste
management plan. 2. Use a
designated, properly labeled
container for halogenated
organic waste. 3. If unsure,
contact your institution's
Environmental Health and
Safety (EHS) department for

guidance.

The hazardous waste

container is full.

Normal accumulation of waste.

1. Do not overfill the waste
container. 2. Securely close
the container. 3. Arrange for a
pickup of the full container and
obtain a new, empty one
through your institution's EHS

department.
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Data Presentation

Property Value Reference
Molecular Formula C7H15CI [1][2][5]
Molecular Weight 134.65 g/mol [5]

Boiling Point 143.1 °C at 760 mmHg [2]

Flash Point 35.2°C [2]

Density 0.861 g/cm?3 [2]

CAS Number 58766-17-9 [11[2]

Experimental Protocols
Protocol for a Small-Scale Spill Cleanup

e Immediate Response:

o Alert personnel in the immediate vicinity.

o Eliminate all ignition sources (e.g., turn off hot plates, unplug electrical equipment).
o Personal Protective Equipment (PPE):

o Don chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.
» Containment:

o If the spill is spreading, create a dike around the spill using an inert absorbent material like
vermiculite or sand.

o Absorption:

o Gently cover the spill with the absorbent material, working from the outside in to prevent
splashing.

o Ensure all the liquid is absorbed.
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e Collection:
o Using a non-sparking scoop or spatula, carefully collect the absorbed material.

o Place the material into a clearly labeled, leak-proof container designated for hazardous
waste.

o Decontamination:
o Wipe down the spill area with a cloth dampened with soap and water.
o Place the cleaning materials into the same hazardous waste container.
e Disposal:
o Seal the hazardous waste container.

o Arrange for disposal through your institution's Environmental Health and Safety
department.

» Reporting:

o Report the spill to your supervisor and follow any institutional reporting requirements.

Protocol for Disposal of 2-Chloro-5-methylhexane Waste

o Waste Segregation:

o Collect all waste containing 2-Chloro-5-methylhexane (e.g., unused product,
contaminated materials from cleanup) in a dedicated, compatible, and properly labeled
hazardous waste container. Do not mix with non-halogenated waste.

» Container Management:
o Keep the waste container securely closed when not in use.

o Store the container in a designated satellite accumulation area that is well-ventilated and
away from ignition sources.
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e Labeling:

o Ensure the waste container is clearly labeled with "Hazardous Waste" and the full
chemical name: "2-Chloro-5-methylhexane".

e Disposal Request:

o When the container is nearly full, contact your institution's Environmental Health and
Safety department to arrange for a waste pickup.

o Provide all necessary information about the waste stream as required.
e Record Keeping:

o Maintain any required records of the waste generated and disposed of in accordance with
institutional and regulatory requirements.
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Caption: Workflow for cleaning up a 2-Chloro-5-methylhexane spill.
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Caption: Decision tree for the proper disposal of 2-Chloro-5-methylhexane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 2-Chloro-5-methylhexane | 58766-17-9-Molbase [molbase.com]
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» To cite this document: BenchChem. [Safe handling and disposal of 2-Chloro-5-
methylhexane.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12641342#safe-handling-and-disposal-of-2-chloro-5-
methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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